Cas no 443347-10-2 ((S)-(-)-2,2 ,6,6 -Tetramethoxy-4,4 -bis(di(3,5-xylyl)phosphino)-3,3 -bipyridine)

• Product Name: (S)-(-)-2,2 ,6,6 -Tetramethoxy-4,4 -bis(di(3,5-xylyl)phosphino)-3,3 -bipyridine
• CAS No: 443347-10-2
• MF: C₄₆H₅₀N₂O₄P₂
• MW: 756.847733974457
• MDL: MFCD04974235
• CID: 92868
• PubChem ID: 24885310
• Update Time: 2025-09-23

(S)-(-)-2,2 ,6,6 -Tetramethoxy-4,4 -bis(di(3,5-xylyl)phosphino)-3,3 -bipyridine Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-2,2 ,6,6 -Tetramethoxy-4,4 -bis(di(3,5-xylyl)phosphino)-3,3 -bipyridine
• (S)-(-)-2,2′,6,6′-Tetramethoxy-4,4′-bis[di(3,5-xylyl)phosphino]-3,3′-bipyridine
• (R)-(+)-2,2',6,6'-TETRAMETHOXY-4,4'-BIS(DI(3,5-XYLYL)PHOSPHINO)-3,3'-BIPYRIDINE
• (S)-(-)-2,2',6,6'-TetraMethoxy-4,4'-bis(di(3,5-xylyl)phosphino)-3,3'-bipyridine
• (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis[di(3,5-xylyl)phosphino]-3,3'-bipyridine
• (S)-(?)-2,2′,6,6′-TetraMethoxy-4,4′-bis[di(3,5-xylyl)phosphino]-3,3′-bipyridine
• (S)-Xylyl-P-Phos
• (S)-Xyl-P-Phos
• Xyl-p-phos, (S)-
• (R)-Xylyl-P-Phos
• UNII-1A4EO1493Y
• P-PHOS Ligands, (S)-xyl-p-phos-
• 4,4'-Bis(bis(3,5-dimethylphenyl)phosphino)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
• SY061915
• 866394-05-0
• 1A4EO1493Y
• SCHEMBL166831
• (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis(di(3,5-xylyl)phosphino)-3,3'-bipyridine, 97%
• 3,3'-Bipyridine, 4,4'-bis(bis(3,5-dimethylphenyl)phosphino)-2,2',6,6'-tetramethoxy-, (3R)-
• P-PHOS Ligands, (R)-xyl-p-phos-
• (R)-(+)-2,2,6,6-Tetramethoxy-4,4-bis(di(3,5-xylyl)phosphino)-3,3-bipyridine
• 442905-33-1
• 3,3'-Bipyridine,4,4'-bis[bis(3,5-dimethylphenyl)phosphino]-2,2',6,6'-tetramethoxy-,(3S)-
• xyl-P-phos
• (R)-(+)-2,2',6,6'-Tetramethoxy-4,4'-bis[di(3,5-xylyl)phosphino]-3,3'-bipyridine
• Xyl-p-phos, (R)-
• 3,3'-Bipyridine, 4,4'-bis(bis(3,5-dimethylphenyl)phosphino)-2,2',6,6'-tetramethoxy-, (3S)-
• (S)-4,4 inverted exclamation mark -Bis[bis(3,5-dimethylphenyl)phosphino]-2,2 inverted exclamation mark ,6,6 inverted exclamation mark -tetramethoxy-3,3 inverted exclamation mark -bipyridine
• (S)-(-)-2,2,6,6-Tetramethoxy-4,4-bis(di(3,5-xylyl)phosphino)-3,3-bipyridine
• (S)-Xyl-p-phos [MI]
• (R)-4,4'-Bis(bis(3,5-dimethylphenyl)phosphino)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
• MFCD04974235
• N2PCW56063
• UNII-N2PCW56063
• 3,3'-Bipyridine,4,4'-bis[bis(3,5-dimethylphenyl)phosphino]-2,2',6,6'-tetramethoxy-,(3R)-
• (S)-4,4'-Bis(bis(3,5-dimethylphenyl)phosphino)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
• [3-[4-bis(3,5-dimethylphenyl)phosphanyl-2,6-dimethoxypyridin-3-yl]-2,6-dimethoxypyridin-4-yl]-bis(3,5-dimethylphenyl)phosphane
• JRTHAKOHBMETRC-UHFFFAOYSA-N
• AKOS027320472
• 443347-10-2
• (S)-(-)-2,2',6,6'-Tetramethoxy-4,4'-bis[di(3,5-xylyl)phosphino]-3,3'-bipyridine, 97%
• (R)-Xyl-p-phos [MI]
• 4,4'-BIS[BIS(3,5-DIMETHYLPHENYL)PHOSPHANYL]-2,2',6,6'-TETRAMETHOXY-3,3'-BIPYRIDINE
• (R)-4,4 inverted exclamation mark -Bis[bis(3,5-dimethylphenyl)phosphino]-2,2 inverted exclamation mark ,6,6 inverted exclamation mark -tetramethoxy-3,3 inverted exclamation mark -bipyridine
• SY068534

• MDL： MFCD04974235
• Inchi： 1S/C46H50N2O4P2/c1-27-13-28(2)18-35(17-27)53(36-19-29(3)14-30(4)20-36)39-25-41(49-9)47-45(51-11)43(39)44-40(26-42(50-10)48-46(44)52-12)54(37-21-31(5)15-32(6)22-37)38-23-33(7)16-34(8)24-38/h13-26H,1-12H3
• InChI Key： JRTHAKOHBMETRC-UHFFFAOYSA-N
• SMILES： P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)C1C=C(N=C(C=1C1C(=NC(=CC=1P(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1)OC)OC)OC)OC

Computed Properties

• Exact Mass: 756.32500
• Monoisotopic Mass: 756.32458208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 54
• Rotatable Bond Count: 11
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Color/Form: White powder
• Melting Point: 158-162 °C
• Solubility: Insuluble (2.6E-8 g/L) (25 ºC),
• Water Partition Coefficient: Sparingly soluble in water.
• PSA: 89.88000
• LogP: 8.16160
• Solubility: Not determined

(S)-(-)-2,2 ,6,6 -Tetramethoxy-4,4 -bis(di(3,5-xylyl)phosphino)-3,3 -bipyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：